4-Cyclopropyl-2,2-dimethylbutanal
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Description
4-Cyclopropyl-2,2-dimethylbutanal (C₉H₁₆O) is an aldehyde derivative featuring a cyclopropyl substituent at the fourth carbon and two methyl groups at the second carbon of the butanal backbone. Aldehydes like this are typically reactive intermediates in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to their ability to undergo nucleophilic additions or oxidation-reduction reactions. The cyclopropyl group may confer unique steric and electronic effects, influencing stability and reactivity .
Properties
Molecular Formula |
C9H16O |
|---|---|
Molecular Weight |
140.22 g/mol |
IUPAC Name |
4-cyclopropyl-2,2-dimethylbutanal |
InChI |
InChI=1S/C9H16O/c1-9(2,7-10)6-5-8-3-4-8/h7-8H,3-6H2,1-2H3 |
InChI Key |
FPRCNTKGJAAAGU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CCC1CC1)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropyl-2,2-dimethylbutanal can be achieved through several methods. One common approach involves the reaction of cyclopropylmethyl magnesium bromide with 2,2-dimethylbutanal under controlled conditions. This Grignard reaction typically requires anhydrous conditions and a suitable solvent like diethyl ether or tetrahydrofuran.
Industrial Production Methods
On an industrial scale, the production of 4-Cyclopropyl-2,2-dimethylbutanal may involve the catalytic hydrogenation of cyclopropyl ketones followed by oxidation. The choice of catalysts and reaction conditions can significantly influence the yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropyl-2,2-dimethylbutanal undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: Reduction of the aldehyde group yields the corresponding alcohol.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the cyclopropyl ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be employed under basic conditions.
Major Products Formed
Oxidation: 4-Cyclopropyl-2,2-dimethylbutanoic acid.
Reduction: 4-Cyclopropyl-2,2-dimethylbutanol.
Substitution: Various substituted cyclopropyl derivatives depending on the nucleophile used.
Scientific Research Applications
4-Cyclopropyl-2,2-dimethylbutanal has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with enzymes.
Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 4-Cyclopropyl-2,2-dimethylbutanal exerts its effects involves interactions with molecular targets such as enzymes and receptors. The cyclopropyl group can influence the compound’s binding affinity and specificity, while the aldehyde group can participate in various biochemical reactions. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 4-Cyclopropyl-2,2-dimethylbutanal with structurally related compounds from the evidence, focusing on molecular features, physicochemical properties, and applications.
Functional Group and Reactivity
- 4-Cyclopropyl-2,2-dimethylbutanal : The aldehyde group (-CHO) at the terminal carbon makes it highly reactive in nucleophilic additions (e.g., Grignard reactions) and prone to oxidation. The cyclopropyl group may enhance ring strain, increasing susceptibility to ring-opening reactions under specific conditions.
- Methyl 4-Cyclopropyl-2,4-dioxobutanoate (C₈H₁₀O₄): Contains two ketone groups (dioxo) and an ester, rendering it less reactive toward nucleophiles compared to aldehydes. Its reactivity is dominated by keto-enol tautomerism and ester hydrolysis .
- Ethyl 4-Cyclopropyl-2,4-dioxobutanoate (C₉H₁₂O₄): Similar to the methyl ester but with an ethyl group, slightly increasing lipophilicity and altering solubility profiles .
Physicochemical Properties
Research Findings and Limitations
- Knowledge Gaps: Experimental data on the target compound’s spectral properties (e.g., NMR, IR) and exact synthetic protocols are absent in the evidence, necessitating further study.
Biological Activity
4-Cyclopropyl-2,2-dimethylbutanal is an organic compound with significant potential in various fields, particularly in medicinal chemistry and biological research. This article reviews its biological activity, synthesis methods, and relevant studies that highlight its applications.
- Molecular Formula : C9H16O
- Molecular Weight : 140.22 g/mol
- IUPAC Name : 4-cyclopropyl-2,2-dimethylbutanal
- Canonical SMILES : CC(C)(CCC1CC1)C=O
The presence of the cyclopropyl group introduces unique steric and electronic properties that influence the compound's reactivity and biological interactions.
Biological Activity Overview
4-Cyclopropyl-2,2-dimethylbutanal has been studied for its interactions with various biological systems. Its aldehyde functional group allows it to participate in numerous biochemical reactions, making it a candidate for further exploration in pharmacology.
The biological activity of this compound primarily involves interactions with enzymes and receptors. The cyclopropyl moiety can enhance binding affinity due to its unique structural characteristics, while the aldehyde group may facilitate nucleophilic attack in enzymatic reactions.
Research Findings
Several studies have investigated the biological properties of 4-Cyclopropyl-2,2-dimethylbutanal:
- Antioxidant Activity : Research has indicated that compounds related to 4-Cyclopropyl-2,2-dimethylbutanal exhibit moderate to high antioxidant activity. This property is crucial for combating oxidative stress in biological systems .
- Antibacterial Properties : Related compounds have demonstrated antibacterial activity against Gram-positive bacteria. This suggests potential applications in developing new antibacterial agents .
- Enzyme Interactions : Studies have shown that the compound can interact with specific enzymes, potentially modulating their activity. This interaction is valuable for designing enzyme inhibitors or activators in therapeutic contexts.
Case Study 1: Antioxidant Evaluation
In a study evaluating the antioxidant properties of cyclopropyl-containing compounds, derivatives of 4-Cyclopropyl-2,2-dimethylbutanal were tested using DPPH and ABTS assays. The results indicated that these compounds exhibit a significant capacity to scavenge free radicals, supporting their potential use as antioxidants in pharmaceutical formulations .
Case Study 2: Antibacterial Assessment
Another study focused on synthesizing derivatives of 4-Cyclopropyl-2,2-dimethylbutanal and assessing their antibacterial activity. The synthesized compounds were tested against various bacterial strains, revealing promising results against Staphylococcus aureus and Streptococcus pneumoniae. The structure-activity relationship suggested that modifications on the cyclopropyl ring could enhance antibacterial efficacy .
Synthetic Routes
The synthesis of 4-Cyclopropyl-2,2-dimethylbutanal typically involves:
- Grignard Reaction : Reacting cyclopropylmethyl magnesium bromide with 2,2-dimethylbutanal under anhydrous conditions.
- Catalytic Hydrogenation : Industrially produced via hydrogenation of cyclopropyl ketones followed by oxidation.
Comparative Analysis
To understand the uniqueness of 4-Cyclopropyl-2,2-dimethylbutanal, it is helpful to compare it with similar compounds:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 2,2-Dimethylbutanal | Lacks cyclopropyl group | Limited biological activity |
| Cyclopropylacetaldehyde | Simpler structure | Moderate reactivity |
| 4-Cyclopropyl-2-methylbutanal | One less methyl group | Variable activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
